Phosphonium, tributyl(phenylmethyl)-, bromide
Description
Phosphonium, tributyl(phenylmethyl)-, bromide is a type of phosphonium-based ionic liquid . These ionic liquids have more thermal and chemical stability than other reported ionic liquids . They are potential structures for varied applications in academic and industrial processes .
Synthesis Analysis
Phosphonium-based ionic liquids have become popular because of the relatively low cost of their synthesis . The rate of phosphonium salt formation is faster than those of nitrogen-based salts, implying higher productivity and lower cost in industrial manufacturing .Molecular Structure Analysis
In the CH3Ph3P moiety, the P atom is bonded with one methyl group and three phenyl groups . The bond distances between the P atom and C atoms of methyl and phenyl groups are very similar .Chemical Reactions Analysis
Phosphonium-based ionic liquids have been intensively developed as new electrolytic mediators for various electrochemical devices such as supercapacitors and lithium-ion batteries . They have also been used in separation processes including metal ions extraction, extractive desulfurization, gas adsorption, and dissolution or extraction of biologically relevant compounds and materials .Physical And Chemical Properties Analysis
Phosphonium-based ionic liquids have considerable advantages such as chemical and thermal stabilities, relatively low viscosities, and high conductivities when compared to the corresponding ammonium room temperature ionic liquids . They are characterized by a wide electrochemical window .Safety And Hazards
Future Directions
properties
IUPAC Name |
benzyl(tributyl)phosphanium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H34P.BrH/c1-4-7-15-20(16-8-5-2,17-9-6-3)18-19-13-11-10-12-14-19;/h10-14H,4-9,15-18H2,1-3H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STCCCZWPJPHQDO-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[P+](CCCC)(CCCC)CC1=CC=CC=C1.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H34BrP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20466361 |
Source
|
| Record name | Phosphonium, tributyl(phenylmethyl)-, bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20466361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phosphonium, tributyl(phenylmethyl)-, bromide | |
CAS RN |
1224-55-1 |
Source
|
| Record name | Phosphonium, tributyl(phenylmethyl)-, bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20466361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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